1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine

• IUPAC Name: 1-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-4-methylphthalazine
• InChI: InChI=1S/C20H21ClN4O/c1-14-16-4-2-3-5-17(16)20(24-23-14)25-10-7-15(8-11-25)13-26-19-6-9-22-12-18(19)21/h2-6,9,12,15H,7-8,10-11,13H2,1H3
• InChI Key: HYHBNRUTVQBOBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)N3CCC(CC3)COC4=C(C=NC=C4)Cl
• Molecular Formula: C20H21ClN4O
• Molecular Weight: 368.9 g/mol

Description

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine (1-CPPMP) is a synthetic organic compound that belongs to the class of pyridine-containing heterocycles. It is an important intermediate in the synthesis of many pharmaceuticals and agrochemicals. This compound has been widely studied for its potential applications in the field of medicinal chemistry.

Scientific Research Applications

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine has been studied for its potential applications in medicinal chemistry. It has been used as a starting material in the synthesis of several biologically active compounds, such as cephalosporin antibiotics, thiazolidinones, and quinolones. It has also been used as a ligand in the synthesis of metal complexes.

Mechanism of Action

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine is a small molecule that can interact with biological macromolecules, such as proteins and nucleic acids, to produce a biological effect. It has been shown to interact with the enzyme dihydrofolate reductase (DHFR) to inhibit its activity. This inhibition of DHFR can lead to the inhibition of the synthesis of nucleic acids, which can have an inhibitory effect on the growth of cells.
Biochemical and Physiological Effects
1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine has been shown to have anti-inflammatory and anti-tumor activities. It has also been shown to have anti-bacterial and anti-viral activities. In addition, it has been shown to have antioxidant, anti-diabetic, and anti-cancer activities.

Advantages and Limitations for Lab Experiments

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine is a relatively stable compound, making it suitable for use in laboratory experiments. It is also relatively inexpensive and easy to synthesize. However, it is difficult to control the purity of the compound, which can lead to inaccurate results.

Future Directions

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine has potential applications in the development of new drugs and agrochemicals. Future research should focus on the development of new methods for the synthesis and purification of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine. In addition, further research should be conducted to explore the potential of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine as an inhibitor of DHFR and other enzymes. Finally, further research should be conducted to explore the potential of 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine as an anti-inflammatory, anti-bacterial, anti-viral, antioxidant, anti-diabetic, and anti-cancer agent.

Synthesis Methods

1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine can be synthesized from 3-chloropyridine and piperidine in a two-step reaction. In the first step, 3-chloropyridine is reacted with piperidine in the presence of a base such as sodium hydroxide to form an intermediate. In the second step, the intermediate is reacted with 4-methylphthalazine in the presence of a base such as sodium hydroxide to form 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-4-methylphthalazine.